Cas no 211915-84-3 (Deacetamidine Cyano Dabigatran Ethyl Ester)

Deacetamidine Cyano Dabigatran Ethyl Ester Properties

Names and Identifiers

• Ethyl 3-(2-(((4-cyanophenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate
• Ethyl 3-(2-((4-cyanophenylamino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido
• Dabigatran Intermediate 3
• Ethyl 3-(2-((4-cyanophenylaMino)Methyl)-1-Methyl-N-(pyridin-2-yl)-1H-benzo[d]iMi
• Ethyl 3-(2-((4-cyanophenylaMino)Methyl)-1-Methyl-N-(pyridin-2-yl)-
• 3-[[[2-[[(4-Cyanophenyl)aMino]Methyl]-1-Methyl-1H-benziMidazol-5-yl]carbonyl]pyridin-2-ylaMino]propi
• Ethyl 3-[[[2-[[(4-Cyanophenyl)aMino]Methyl]-1-Methyl-1H-benziMidazol-5-yl]carbonyl]pyridin-2-ylaMino] propionate
• Deacetamidine Cyano Dabigatran Ethyl Ester
• 3-({2-[(4-Cyano-phenylamino)-methyl]-1-methyl-1H-benzoimidazole-5-carbonyl}-pyridin-2-yl-amino)-propionic acid ethyl ester
• 3-[[[2-[[(4-Cyanophenyl)amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]pyridin-2-ylamino]propionic acid ethyl ester
• 3-[[[2-[[(4-Cyanophenyl)amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]pyridin-2-ylamino]propionic acid ethyl ester
• DB-6
• ethyl 3-(2-((4-cyanophenylamino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate
• ethyl N-[(2-{[(4-cyanophenyl)amino]methyl}-1-methyl-1H-benzimidazol-5-yl)carbonyl]-N-pyridin-2-yl-beta-alaninate
• N-[[2-[[(4-cyanophenyl)amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridi nyl-β-alanine, ethyl ester
• 1-methyl-2-[N-(4-cyanophenyl)-aminomethyl]-benzimidazol-5-yl-carboxylic acid-N-(2-pyridyl)-N-(2-ethoxycarbonylethyl)-amide
• 1-methyl-2-<2-methylthio-2-(4-methyl-1-piperazino)vinyl>-quinolinium iodide
• 3-({2-[(4-cyano-phenylamino)methyl]-1-methyl-1H-benzoimidazole-5-carbonyl}pyridin-2-ylamino)propionic acid ethyl ester
• ethyl 3-[[2-[(4-cyanoanilino)methyl]-1-methylbenzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoate
• C27H28N6O3
• OZBOESGNDSV
• CID 11627749
• 3-({2-[(4-Cyano-phenylamino)-
• Ethyl 3-[[2-[(4-Cyanoanilino)methyl]-1-methylbenzimidazole-5-carbonyl]-(2-pyridyl)amino]propanoate
• AMY4165
• CS-M2456
• MFCD09833627
• InChI=1/C27H26N6O3/c1-3-36-26(34)13-15-33(24-6-4-5-14-29-24)27(35)20-9-12-23-22(16-20)31-25(32(23)2)18-30-21-10-7-19(17-28)8-11-21/h4-12,14,16,30H,3,13,15,18H2,1-2H3
• 211915-84-3
• ethyl 3-{[(2-{[(4-cyanophenyl)amino]methyl}-1-methyl-1H-benzimidazol-5-yl)carbonyl](pyridin-2-yl)amino}propanoate
• AKOS015891389
• 3-[[[2-[[(4-cyanophenyl) amino]methyl]-1-methyl-1h-benzimidazol-5-yl]carbonyl]pyridin-2-ylamino]propionic acid ethyl ester
• OZBOESGNDSVMDK-UHFFFAOYSA-
• 3-((2-(((4-cyanophenyl)aminomethyl)-1-methyl-1h-benzimidazol-5-yl)carbonyl)pyridin-2-ylamino)propionic acid ethyl ester
• A4584
• Dabigatran impurity I
• FT-0687614
• BCP27981
• Ethyl 3-[[[2-[[(4-cyanophenyl)amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]pyridin-2-ylamino]propionate
• 3-({2-[(4-cyano-phenylamino)-methyl]-1-methyl-1H-benzoimidazole-5-carbonyl]pyridin-2-ylamino)propion
• C27H26N6O3
• 1-methyl-2-[N-(4-cyanophenyl)aminomethyl]benzimidazol-5-yl-carboxylic acid-N-(2-pyridyl)-N-(2-ethoxycarbonylethyl)amide
• AC-7905
• Ethyl3-(2-(((4-cyanophenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate
• ?-Alanine, N-[[2-[[(4-cyanophenyl)amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-, ethyl ester; 1-Methyl-2-[((4-cyanophenyl)amino)methyl]-benzimidazole-5-carboxamide N-(2-pyridyl)-N-(2-(ethoxycarbonyl)ethyl); Deacetamidine Cyano Dabigatran Ethyl Ester
• DTXSID90469667
• SCHEMBL505917
• 3-[[[2-[[(4-Cyanophenyl) amino]methyl] -1-methyl- 1H- benzimidazol-5-yl]carbonyl]pyridin-2-ylamino]propionic acid ethyl ester
• DS-18531
• Ethyl N-{2-[(4-cyanoanilino)methyl]-1-methyl-1H-benzimidazole-5-carbonyl}-N-pyridin-2-yl-beta-alaninate
• Q-102528
• DeacetamidineCyanoDabigatran-d3EthylEster
• OZBOESGNDSVMDK-UHFFFAOYSA-N
• B24J67PN4T
• ss-Alanine, N-[[2-[[(4-cyanophenyl)amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-, ethyl ester; 1-Methyl-2-[((4-cyanophenyl)amino)methyl]-benzimidazole-5-carboxamide N-(2-pyridyl)-N-(2-(ethoxycarbonyl)ethyl); Deacetamidine Cyano Dabigatran Ethyl Ester
• DB-003914
• +Expand

• MDL： MFCD09833627
• InChIKey： OZBOESGNDSVMDK-UHFFFAOYSA-N
• Inchi： 1S/C27H26N6O3/c1-3-36-26(34)13-15-33(24-6-4-5-14-29-24)27(35)20-9-12-23-22(16-20)31-25(32(23)2)18-30-21-10-7-19(17-28)8-11-21/h4-12,14,16,30H,3,13,15,18H2,1-2H3
• SMILES： O=C(C1C([H])=C([H])C2=C(C=1[H])N=C(C([H])([H])N([H])C1C([H])=C([H])C(C#N)=C([H])C=1[H])N2C([H])([H])[H])N(C1=C([H])C([H])=C([H])C([H])=N1)C([H])([H])C([H])([H])C(=O)OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 482.20700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 10
• Monoisotopic Mass: 482.20663871g/mol
• Heavy Atom Count: 36
• Complexity: 792
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 113

Experimental Properties

• LogP: 4.12508
• PSA: 113.14000
• Boiling Point: 756.382°C at 760 mmHg
• Color/Form: Powder